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For Researchers, Scientists, and Drug Development Professionals

Introduction

Myrcenol, a naturally occurring acyclic monoterpenoid, is a tertiary alcohol recognized for its
fresh, floral, and citrus-like aroma.[1] It is a significant constituent of essential oils from various
plants, including lavender and hops.[1][2] Beyond its primary application in the fragrance and
flavor industries, Myrcenol serves as a valuable chiral starting material and intermediate in the
synthesis of other fragrance compounds.[1] This technical guide provides an in-depth overview
of the physical and spectral properties of Myrcenol, detailed experimental protocols for its
synthesis and isolation, and a visualization of its synthetic pathway.

Physical and Chemical Properties

The physical and chemical properties of Myrcenol are critical for its application in various
scientific and industrial fields. These properties are summarized in the table below.
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Property Value Source
2-Methyl-6-methylideneoct-7-

IUPAC Name [2][3]
en-2-ol
2-Methyl-6-methylene-7-octen-

Synonyms [3]
2-ol, Myrcenol super

CAS Number 543-39-5 [1]

Molecular Formula C10H180 [2][3]

Molecular Weight 154.25 g/mol [1][3]
Colorless to pale yellow

Appearance ] o [1]
viscous liquid

N _ 99-100 °C @ 10 mmHg213-

Boiling Point [11[3]
217 °C @ 760 mmHg

Density 0.85 g/cm?3 [2]

N _ 0.97300 to 0.98200 @ 25.00
Specific Gravity

°C

Refractive Index

1.48000 to 1.48700 @ 20.00
°C

Flash Point

88.89 °C (192.00 °F)

Water Solubility

260.9 mg/L at 25 °C

(calculated)

[1]

LogP

3.0 (estimated)

Spectral Data

Detailed spectral data is essential for the identification and characterization of Myrcenol. The

following tables summarize the key spectral information available.

Mass Spectrometry (MS)
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Mass spectrometry data is crucial for determining the molecular weight and fragmentation
pattern of Myrcenol.

. Key Fragments (m/z) and
Technique . . Instrument
Relative Intensities

59 (99.99), 43 (44.09), 81
GC-MS (EI-B) HITACHI M-80B
(37.59), 93 (34.47), 68 (33.33)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of Myrcenol.
While a complete, assigned spectrum is not readily available in all public databases, 13C NMR
data has been referenced.

Nucleus Data Availability Source

Spectra available in databases
13C NMR [31[4]
such as SpectraBase.

Data for related compounds
1H NMR such as E-Myrcenol is [5]

available.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in Myrcenol.

Technique Key Features Instrument

The spectrum would show
characteristic peaks for O-H

FTIR stretching (from the alcohol Bruker IFS 85
group) and C=C stretching

(from the alkene groups).

Experimental Protocols
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The following sections detail methodologies for the synthesis and isolation of Myrcenol.

Synthesis of Myrcenol via Deamination of
Hydroxygeranyl Dialkylamine

A common method for the synthesis of Myrcenol involves the deamination of 7-hydroxygeranyl
dialkylamine using a palladium-phosphine-cation complex catalyst.

Materials:

» 7-hydroxygeranyl dialkylamine

» Palladium-phosphine-cation complex catalyst (e.g., [Pd(n-allyl)(dppe)]*BFa~)
¢ Methylene chloride (solvent)

e Nitrogen gas

Procedure:

» Areaction flask equipped with a distillation column is charged with 7-hydroxygeranyl
dialkylamine.

o The atmosphere in the flask is replaced with nitrogen.

¢ A solution of the palladium-phosphine-cation complex catalyst in methylene chloride is added
to the flask.

e The reaction mixture is heated to approximately 130-150°C under a reduced pressure of 1-
50 mmHg.

¢ As the reaction proceeds, a mixture of Myrcenol and its isomer, ocimenol, will distill off.

o The distillate is collected, and Myrcenol can be separated and purified from ocimenol by
fractional distillation.
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Isolation of Myrcenol from Essential Oils by Steam
Distillation

Myrcenol is a natural component of various essential oils and can be isolated using steam
distillation.

Materials:

o Plant material containing Myrcenol (e.g., lavender flowers, hops)

o Water

o Steam distillation apparatus (distillation flask, condenser, receiving flask)
e Separatory funnel

» Organic solvent (e.g., hexane or diethyl ether)

e Anhydrous sodium sulfate

Procedure:

e The plant material is placed in the distillation flask with water.

o Steam is passed through the plant material, causing the volatile essential oils, including
Myrcenol, to vaporize.

o The vapor mixture of water and essential oils is passed through a condenser, where it cools
and liquefies.

e The resulting liquid, a mixture of water and the essential olil, is collected in the receiving
flask.

o The collected distillate is transferred to a separatory funnel.

e An organic solvent is added to the separatory funnel to extract the essential oil from the
water layer. The mixture is shaken gently and allowed to separate into two layers.
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» The organic layer containing the dissolved essential oil is collected.
e The organic extract is dried over anhydrous sodium sulfate to remove any residual water.

e The solvent is then carefully evaporated under reduced pressure to yield the crude essential
oil.

e Myrcenol can be further purified from the essential oil mixture using techniques such as
fractional distillation or chromatography.

Visualizations
The following diagrams illustrate the synthetic pathway of Myrcenol and a general workflow for
its analysis.
Epoxidation Reduction
Myrcene poxication Epoxymyrcene HEHO Myrcenol

Click to download full resolution via product page

Caption: A simplified synthetic pathway for Myrcenol starting from Myrcene.
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Caption: General workflow for the isolation and analysis of Myrcenol from a natural source.

Biological Activity and Applications

Myrcenol is primarily utilized as a fragrance ingredient in a wide array of products, including
soaps, detergents, and perfumes, where it imparts a fresh, floral-citrus scent.[1] While specific
signaling pathways for Myrcenol are not extensively documented, its precursor, myrcene, has

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1195821?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195821?utm_src=pdf-body
https://www.benchchem.com/product/b1195821?utm_src=pdf-body
https://www.benchchem.com/product/b1195821
https://www.benchchem.com/product/b1195821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

been studied for various biological activities, including analgesic, sedative, and anti-
inflammatory properties. Further research into the biological effects of Myrcenol itself could
reveal novel therapeutic applications. As a versatile chemical intermediate, Myrcenol is also
employed in the synthesis of other valuable fragrance compounds.[1]

Conclusion

This technical guide has provided a detailed overview of the physical and spectral
characteristics of Myrcenol, along with established protocols for its synthesis and isolation.
The presented data and methodologies are intended to support researchers, scientists, and
professionals in the fields of chemistry, pharmacology, and drug development in their work with
this versatile monoterpenoid. The structured presentation of this information aims to facilitate
easy reference and application in a laboratory setting. Further investigation into the biological
activities and potential signaling pathway interactions of Myrcenol is warranted to explore its
full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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